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Compound of Interest

Compound Name: Methyl 2-propylhex-2-enoate

Cat. No.: B15421339

Disclaimer: The initially requested compound, "Methyl 2-propylhex-2-enoate,” possesses an
ambiguous chemical name for which a specific CAS number and detailed experimental data
could not be found in scientific literature. The most plausible interpretation, "2-Methyl-3-
propylhex-2-enoate," also lacks sufficient published data for a comprehensive technical review.
Consequently, this guide will focus on a structurally related and well-documented compound,
Methyl 3-methylhex-2-enoate (CAS: 50652-80-7), to provide a representative technical
overview for researchers, scientists, and drug development professionals.

Introduction

Methyl 3-methylhex-2-enoate is an a,3-unsaturated ester, a class of organic compounds
characterized by a carbon-carbon double bond conjugated with a carbonyl group. This
structural motif imparts unique chemical reactivity and biological activity, making these
compounds valuable intermediates in organic synthesis and potential candidates in drug
discovery and materials science. This guide provides a detailed overview of the chemical
properties, synthesis, potential applications, and safety considerations for Methyl 3-methylhex-
2-enoate, serving as a reference for laboratory and research applications.

Chemical and Physical Properties

The physicochemical properties of Methyl 3-methylhex-2-enoate are summarized in the table
below. These values are primarily estimated from computational models and should be
considered as approximations.
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Property Value Source
CAS Number 50652-80-7 [1]
Molecular Formula CsH1402 PubChem
Molecular Weight 142.20 g/mol PubChem
Boiling Point (estimated) 171.56 °C at 760 mmHg [1]

Flash Point (estimated) 139.00 °F (59.60 °C) [1]

Vapor Pressure (estimated) 1.39 mmHg at 25 °C [1]

logP (o/w) (estimated) 2931 [1]

Water Solubility (estimated) 430.2 mg/L at 25 °C [1]

Synthesis and Experimental Protocols

The synthesis of a,3-unsaturated esters like Methyl 3-methylhex-2-enoate is commonly
achieved through olefination reactions, with the Horner-Wadsworth-Emmons (HWE) reaction
being a particularly effective and widely used method. The HWE reaction offers excellent
stereoselectivity, generally favoring the formation of the (E)-isomer.

General Synthesis Workflow: Horner-Wadsworth-
Emmons Reaction

The synthesis involves the reaction of a phosphonate-stabilized carbanion with an aldehyde or
ketone. For the synthesis of Methyl 3-methylhex-2-enoate, this would typically involve the
reaction of trimethyl phosphonoacetate with butanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. methyl 3-methylhex-2-enoate, 50652-80-7 [thegoodscentscompany.com]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to Methyl 3-methylhex-2-
enoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15421339#cas-number-for-methyl-2-propylhex-2-
enoate]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b15421339?utm_src=pdf-body-img
https://www.benchchem.com/product/b15421339?utm_src=pdf-custom-synthesis
http://www.thegoodscentscompany.com/data/rw1690671.html
https://www.benchchem.com/product/b15421339#cas-number-for-methyl-2-propylhex-2-enoate
https://www.benchchem.com/product/b15421339#cas-number-for-methyl-2-propylhex-2-enoate
https://www.benchchem.com/product/b15421339#cas-number-for-methyl-2-propylhex-2-enoate
https://www.benchchem.com/product/b15421339#cas-number-for-methyl-2-propylhex-2-enoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15421339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15421339?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15421339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

